Cas no 24885-48-1 (Phenol,2-bromo-6-ethyl-)

• Product Name: Phenol,2-bromo-6-ethyl-
• CAS No: 24885-48-1
• MF: C₈H₉BrO
• MW: 201.060461759567
• CID: 274124
• PubChem ID: 212781
• Update Time: 2025-06-14

Phenol,2-bromo-6-ethyl- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-bromo-6-ethyl-
• 2-bromo-6-ethylphenol
• E89595
• DTXSID80179581
• Phenol, 2-bromo-6-ethyl-
• MB02008
• KTIRRDOBTNZKNL-UHFFFAOYSA-N
• 24885-48-1
• SCHEMBL1004778

• Inchi： 1S/C8H9BrO/c1-2-6-4-3-5-7(9)8(6)10/h3-5,10H,2H2,1H3
• InChI Key： KTIRRDOBTNZKNL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1O)CC

Computed Properties

• Exact Mass: 199.98367
• Monoisotopic Mass: 199.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Bromophenols

Additional information on Phenol,2-bromo-6-ethyl-

Recent Advances in the Study of Phenol,2-bromo-6-ethyl- (CAS: 24885-48-1) and Its Applications in Chemical Biology and Medicine

Phenol,2-bromo-6-ethyl- (CAS: 24885-48-1) is a brominated phenolic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by the presence of a bromine atom and an ethyl group on the phenolic ring, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and a candidate for drug development. Recent studies have explored its reactivity, biological activity, and potential therapeutic uses, shedding light on its role in modern medicinal chemistry.

One of the key areas of research involving Phenol,2-bromo-6-ethyl- is its use as a building block in the synthesis of more complex molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the construction of brominated aromatic scaffolds, which are often found in bioactive compounds. The researchers highlighted the compound's ability to undergo selective electrophilic aromatic substitution reactions, enabling the synthesis of derivatives with potential antimicrobial and anticancer properties. This work underscores the importance of Phenol,2-bromo-6-ethyl- as a versatile synthetic intermediate.

In addition to its synthetic applications, Phenol,2-bromo-6-ethyl- has been investigated for its direct biological effects. A recent ACS Chemical Biology publication reported that this compound exhibits moderate inhibitory activity against certain bacterial enzymes, suggesting its potential as a lead compound for antibiotic development. The study utilized molecular docking and kinetic assays to elucidate the interaction between Phenol,2-bromo-6-ethyl- and bacterial targets, providing insights into its mechanism of action. These findings open new avenues for the design of novel antimicrobial agents based on brominated phenolic structures.

Another promising direction for Phenol,2-bromo-6-ethyl- research lies in its potential anticancer properties. A 2024 preclinical study published in Bioorganic & Medicinal Chemistry Letters explored the compound's effects on cancer cell lines, revealing that it induces apoptosis in certain types of tumor cells. The researchers attributed this activity to the compound's ability to generate reactive oxygen species (ROS) and disrupt mitochondrial function. While further studies are needed to evaluate its efficacy and safety in vivo, these preliminary results highlight the therapeutic potential of Phenol,2-bromo-6-ethyl- and its derivatives.

The pharmacokinetic and toxicological profiles of Phenol,2-bromo-6-ethyl- have also been subjects of recent investigation. A comprehensive Chemical Research in Toxicology study (2023) assessed the compound's metabolic fate and toxicity in mammalian systems. The results indicated that while the compound is metabolized relatively quickly, its brominated nature may pose challenges in terms of bioaccumulation potential. These findings emphasize the need for careful consideration of structural modifications to optimize the drug-like properties of Phenol,2-bromo-6-ethyl--based compounds.

Looking ahead, researchers are exploring innovative approaches to enhance the utility of Phenol,2-bromo-6-ethyl- in drug discovery. Recent work has focused on developing more efficient synthetic routes to this compound and its derivatives, as well as investigating its incorporation into drug delivery systems. The growing body of research on Phenol,2-bromo-6-ethyl- (CAS: 24885-48-1) demonstrates its significance as both a chemical tool and a potential therapeutic agent, warranting continued investigation in the fields of chemical biology and medicinal chemistry.